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Compound of Interest

Compound Name: Z-Leu-Tyr-Chloromethylketone

Cat. No.: B1604533 Get Quote

For researchers, scientists, and drug development professionals working with Z-Leu-Tyr-
Chloromethylketone (Z-LY-CMK), a calpain inhibitor, ensuring safe handling and disposal is

paramount.[1] This guide provides essential, immediate safety and logistical information,

including operational and disposal plans, to foster a secure laboratory environment. While a

specific Safety Data Sheet (SDS) for Z-Leu-Tyr-Chloromethylketone is not readily available in

the public domain, this document synthesizes general best practices for handling chemical

compounds of this nature, drawing parallels from similar peptide inhibitors.

Chemical and Physical Properties
A foundational understanding of the compound's properties is critical for safe handling.

Property Value

Molecular Formula C₂₄H₂₉ClN₂O₅[1]

Molecular Weight 460.96 g/mol [1]

Appearance White to off-white solid/powder[1]

Storage Conditions
Store at 2-8°C[1] or -20°C for long-term stability.

[2]

Solubility
Soluble in solvents such as Dimethyl Sulfoxide

(DMSO) and Dimethylformamide (DMF).[2]
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Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is crucial to minimize exposure risk.

The following table outlines the recommended PPE for handling Z-Leu-Tyr-
Chloromethylketone, categorized by the level of protection.

PPE Category Equipment

Eye and Face Protection

- Safety glasses with side shields- Chemical

splash goggles- Face shield (when splash

potential is high)

Hand Protection
- Chemical-resistant gloves (e.g., nitrile,

neoprene)- Double gloving is recommended

Body Protection
- Laboratory coat- Chemical-resistant apron or

coveralls (for larger quantities)

Respiratory Protection

- Use in a well-ventilated area or a chemical

fume hood- A NIOSH-approved respirator may

be necessary for handling large quantities or if

aerosolization is possible.

Operational Plan: A Step-by-Step Guide to Safe
Handling
A systematic workflow ensures that all safety measures are addressed from receipt of the

compound to its final use or storage.
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Operational Workflow for Handling Z-Leu-Tyr-Chloromethylketone

Preparation

Handling

Post-Handling

Receipt and Inspection

Review SDS (if available) and Procedures

Don PPE

Weighing and Aliquoting (in fume hood)

Dissolution in Solvent

Experimental Use

Decontamination of Work Area

Waste Disposal

Doff PPE

Hand Washing
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Caption: A step-by-step workflow for the safe handling of Z-Leu-Tyr-Chloromethylketone.
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Experimental Protocols
1. Reconstitution of the Compound:

It is recommended to prepare stock solutions in dry, anhydrous solvents like DMSO or DMF

to maintain product stability.[2]

For example, to create a 10 mM stock solution from 5 mg of the compound (MW: 460.96),

you would add 1.085 mL of solvent.

Store stock solutions at -20°C for up to one month to prevent degradation.[3] Aliquoting the

stock solution can help avoid multiple freeze-thaw cycles.[3]

2. First Aid Measures: In the absence of a specific SDS, general first aid procedures for

chemical exposure should be followed.

Exposure Route First Aid Procedure

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek immediate medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Disposal Plan
Proper disposal of Z-Leu-Tyr-Chloromethylketone and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.
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Disposal Workflow for Z-Leu-Tyr-Chloromethylketone

Waste Generation

Waste Collection

Disposal

Unused Compound

Segregate Chemical Waste

Contaminated Labware (pipette tips, tubes) Contaminated PPE (gloves, etc.)

Label Waste Container Clearly

Store in Designated Waste Area

Arrange for Professional Disposal
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Caption: A logical workflow for the proper disposal of Z-Leu-Tyr-Chloromethylketone waste.

All waste materials, including the compound itself, any solutions, and contaminated

disposables, should be collected in a designated and clearly labeled hazardous waste

container. Disposal must be carried out in accordance with local, state, and federal regulations.

Consult your institution's Environmental Health and Safety (EHS) department for specific

guidance on chemical waste disposal.
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By adhering to these safety protocols and operational plans, researchers can mitigate the risks

associated with handling Z-Leu-Tyr-Chloromethylketone, ensuring a safe and productive

research environment. Always prioritize caution and consult with your institution's safety office

for any specific questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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